
Personal protective equipment for handling
Isomaltulose hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isomaltulose hydrate

Cat. No.: B15573869 Get Quote

Essential Safety and Handling Guide for
Isomaltulose Hydrate
This document provides crucial safety and logistical information for the handling and disposal

of Isomaltulose hydrate in a laboratory setting. The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe and efficient

laboratory operations. Isomaltulose hydrate is generally not considered a hazardous

substance; however, adherence to good laboratory practices is essential.[1][2]

Chemical and Physical Properties
The quantitative data for Isomaltulose hydrate are summarized below. This information is

critical for both experimental design and safety considerations.
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Property Value Citations

Molecular Formula C₁₂H₂₂O₁₁ · xH₂O [3][4]

Molecular Weight
342.30 g/mol (anhydrous

basis)
[4][5]

Appearance White crystalline powder [3][4][6]

Melting Point 122 - 128 °C (251.6 - 262.4 °F) [3][4][7]

Sweetness vs. Sucrose Approximately 0.45 times [3]

Solubility Soluble in water [3][5]

Stability Stable under normal conditions [1][4]

Operational and Disposal Plans
The following sections provide step-by-step protocols for the safe handling, storage, and

disposal of Isomaltulose hydrate.

Required Personal Protective Equipment (PPE)
While Isomaltulose hydrate is not classified as hazardous, the use of standard laboratory

PPE is required to minimize exposure and prevent contamination.

Eye and Face Protection: Wear protective eyeglasses or chemical safety goggles that

comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4][7]

Skin Protection: Appropriate protective gloves (e.g., nitrile) and a lab coat or other protective

clothing should be worn to prevent skin contact.[1][4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not required.[4] If handling procedures generate significant dust, a

NIOSH/MSHA-approved respirator should be worn.[1] Always work in a well-ventilated area

and avoid breathing dust.[3]
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Adherence to good industrial hygiene and safety practices is paramount.

Preparation: Ensure the work area (e.g., lab bench, fume hood) is clean and uncluttered.

Confirm that a safety shower and eyewash station are accessible.

Ventilation: Handle the compound in a well-ventilated area. If weighing or transferring

powder, perform the task in a chemical fume hood or a ventilated balance enclosure to

minimize dust inhalation.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4][7]

Prevent Dust Formation: Handle the crystalline solid gently to avoid creating airborne dust.[1]

[4][7]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage Plan
Proper storage is essential for maintaining the integrity of the chemical and ensuring laboratory

safety.

Container: Keep the container tightly closed when not in use.[1][7]

Conditions: Store in a dry, cool, and well-ventilated place.[1][7] Some suppliers recommend

refrigerated storage at 4°C.[1]

Incompatibilities: Store away from strong oxidizing agents.[1][2][4][7]

Spill and Disposal Plan
In the event of a spill or for routine waste disposal, follow these procedures.

Spill Cleanup Protocol:

Ensure Safety: Wear the appropriate PPE as described above (gloves, safety goggles, lab

coat).
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Containment: Prevent further spillage if it is safe to do so.

Cleanup: For a dry spill, carefully sweep or scoop up the material and place it into a suitable,

labeled container for disposal.[4] Avoid actions that create dust.[1] Clean the contaminated

surface thoroughly with soap and water.[1]

Waste Disposal Protocol:

Classification: Isomaltulose hydrate is not typically classified as a hazardous waste.[1][4]

However, waste generators must consult and comply with all local, regional, and national

regulations to ensure complete and accurate classification and disposal.[4]

Disposal: Place waste material in a clearly labeled, sealed container. Dispose of the waste

through a licensed professional waste disposal service. Do not dispose of it down the drain

or in regular trash unless permitted by local regulations.

Workflow Visualization
The following diagram illustrates the standard operational workflow for handling Isomaltulose
hydrate, from receipt of the material to its final disposal.
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Caption: Workflow for the safe handling of Isomaltulose hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. astechireland.ie [astechireland.ie]

3. chembk.com [chembk.com]

4. fishersci.com [fishersci.com]

5. selleckchem.com [selleckchem.com]

6. Isomaltulose hydrate, 98% 100 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Isomaltulose hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573869#personal-protective-equipment-for-
handling-isomaltulose-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

